6-(Benzylsulfanyl)pyrazine-2-carboxylic acid
6-(Benzylsulfanyl)pyrazine-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
66533-95-7
VCID:
VC0385925
InChI:
InChI=1S/C12H10N2O2S/c15-12(16)10-6-13-7-11(14-10)17-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16)
SMILES:
C1=CC=C(C=C1)CSC2=NC(=CN=C2)C(=O)O
Molecular Formula:
C12H10N2O2S
Molecular Weight:
246.29g/mol
6-(Benzylsulfanyl)pyrazine-2-carboxylic acid
CAS No.: 66533-95-7
Main Products
VCID: VC0385925
Molecular Formula: C12H10N2O2S
Molecular Weight: 246.29g/mol
CAS No. | 66533-95-7 |
---|---|
Product Name | 6-(Benzylsulfanyl)pyrazine-2-carboxylic acid |
Molecular Formula | C12H10N2O2S |
Molecular Weight | 246.29g/mol |
IUPAC Name | 6-benzylsulfanylpyrazine-2-carboxylic acid |
Standard InChI | InChI=1S/C12H10N2O2S/c15-12(16)10-6-13-7-11(14-10)17-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16) |
Standard InChIKey | XUJVZURVZREHLV-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)CSC2=NC(=CN=C2)C(=O)O |
Canonical SMILES | C1=CC=C(C=C1)CSC2=NC(=CN=C2)C(=O)O |
Solubility | 34.5 [ug/mL] |
PubChem Compound | 4170119 |
Last Modified | Nov 11 2021 |
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